Cas no 160203-52-1 (1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI))

1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI) structure
160203-52-1 structure
Product Name:1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI)
CAS No:160203-52-1
MF:C6H11ClN2
MW:157.685718774796
CID:109444
PubChem ID:16213510
Update Time:2025-04-18

1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI)
    • 1-ETHYL-3-METHYL-1H-IMIDAZOLIUM CHLORIDE, [D11]
    • 1-Ethyl-3-MEthylIMIDAZOLIUM Chloride-D11
    • 2,4,5-trideuterio-1-(1,1,2,2,2-pentadeuterioethyl)-3-(trideuteriomethyl)imidazol-1-ium,chloride
    • 1-ethyl-3-methyl-1H-imidazolium-D11 chloride
    • 1-Ethyl-3-methylimidazolium chloride-d11 isotopic
    • 1-ETHYL-3-METHYL-1H-IMIDAZOLIUM-D11 CHLO RIDE, 98 ATOM % D
    • 3-(~2~H_5_)Ethyl-1-(~2~H_3_)methyl(~2~H_3_)-1H-imidazol-3-ium chloride
    • 2,4,5-trideuterio-1-(1,1,2,2,2-pentadeuterioethyl)-3-(trideuteriomethyl)imidazol-3-ium;chloride
    • 160203-52-1
    • HY-W015634S
    • 1-Ethyl-3-methylimidazolium chloride-d11, 98 atom % D
    • DTXSID10584003
    • AKOS015912458
    • CS-0226372
    • J-009694
    • Inchi: 1S/C6H11N2.ClH/c1-3-8-5-4-7(2)6-8;/h4-6H,3H2,1-2H3;1H/q+1;/p-1/i1D3,2D3,3D2,4D,5D,6D;
    • InChI Key: BMQZYMYBQZGEEY-WQTMNAJCSA-M
    • SMILES: [Cl-].N1(C([2H])=C([2H])[N+](C([2H])([2H])[2H])=C1[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 157.13000
  • Monoisotopic Mass: 157.1301203g/mol
  • Isotope Atom Count: 11
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 72.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 8.8Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 77-79 °C(lit.)
  • Flash Point: 186℃
  • PSA: 8.81000
  • LogP: -2.66350
  • Solubility: Not determined

1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38-36/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02367-100mg
1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI)
160203-52-1 -
100mg
¥27178.0 2024-07-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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1H-Imidazolium-2,4,5-d3,1-(ethyl-d5)-3-(methyl-d3)-, chloride (9CI)
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¥21334.35 2023-12-05

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